Cas no 156363-99-4 (6-benzyl-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carboxylic acid hydrochloride)

• Product Name: 6-benzyl-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carboxylic acid hydrochloride
• CAS No: 156363-99-4
• MF: C₁₆H₁₇ClN₂O₃
• MW: 320.770783185959
• CID: 834645
• Update Time: 2026-04-29

6-benzyl-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-benzyl-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carboxylic acid hydrochloride

Additional information on 6-benzyl-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carboxylic acid hydrochloride

6-Benzyl-2-Oxo-1,2,5,6,7,8-Hexahydro-1,6-Naphthyridine-3-Carboxylic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No. 156363-99-4, known as 6-benzyl-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carboxylic acid hydrochloride, is a highly specialized organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic applications, making it a subject of interest for researchers and pharmaceutical developers alike.

The naphthyridine core of this compound is a key structural element that contributes to its biological activity. Naphthyridines are a class of heterocyclic compounds known for their versatility in binding to various biological targets. The benzyl group attached at the 6-position further enhances the compound's stability and bioavailability. This substitution pattern is strategically designed to optimize pharmacokinetic properties while maintaining potent biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed multi-component reactions and catalytic processes to construct the complex naphthyridine framework. These methods not only improve yield but also ensure high purity, which is critical for downstream applications in drug development.

In terms of pharmacology, 6-benzyl-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carboxylic acid hydrochloride has demonstrated remarkable selectivity towards specific molecular targets. Preclinical studies have shown its ability to modulate key enzymes and receptors involved in inflammatory pathways. This makes it a potential candidate for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The hydrochloride salt form of this compound plays a crucial role in its solubility and absorption profiles. By optimizing the salt form through solid-state chemistry techniques, researchers have significantly improved its bioavailability. This is particularly important for oral administration routes where poor solubility often limits therapeutic efficacy.

Recent research has also explored the use of this compound in combination therapies. By leveraging its synergistic effects with other bioactive molecules, scientists aim to enhance therapeutic outcomes while minimizing adverse effects. Such combinations are being tested in preclinical models to evaluate their efficacy against complex diseases like cancer and cardiovascular disorders.

In conclusion, 6-benzyl-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carboxylic acid hydrochloride represents a cutting-edge advancement in medicinal chemistry. Its unique structure and promising pharmacological profile position it as a valuable tool in drug discovery and development. As research continues to unfold its full potential, this compound holds the promise of becoming an essential component in the treatment of various human ailments.